Cas no 1089330-68-6 (5-methyl-3-nitropyridine-2-carbonitrile)

• Product Name: 5-methyl-3-nitropyridine-2-carbonitrile
• CAS No: 1089330-68-6
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD11227179
• CID: 827890
• PubChem ID: 23383694
• Update Time: 2025-04-19

5-methyl-3-nitropyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-nitropicolinonitrile
• 5-Methyl-3-nitro-2-pyridinecarbonitrile
• 5-Methyl-3-nitro-pyridine-2-carbonitrile
• 5-methyl-3-nitropyridine-2-carbonitrile
• 2-Cyano-5-methyl-3-nitropyridine
• CWYBJZBJPJILCJ-UHFFFAOYSA-N
• SBB087676
• FCH890350
• TRA0067383
• SB16216
• SY046499
• OR300625
• 2-Pyridinecarbonitrile,5-Methyl-3-nitro-
• AX8218301
• T
• AB0001981
• ST
• MFCD11227179
• SCHEMBL128443
• 1089330-68-6
• DTXSID40633518
• AKOS006323521
• AC-25116
• DB-122130
• CS-0005577
• 2-Pyridinecarbonitrile, 5-Methyl-3-nitro-
• AS-5170

• MDL： MFCD11227179
• Inchi： 1S/C7H5N3O2/c1-5-2-7(10(11)12)6(3-8)9-4-5/h2,4H,1H3
• InChI Key： CWYBJZBJPJILCJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C#N)=NC=C(C)C=1)=O

Computed Properties

• Exact Mass: 163.03800
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5
• XLogP3: 1.1

Experimental Properties

• Density: 1.34
• Boiling Point: 378.2±42.0℃ at 760 mmHg
• Flash Point: 182.5 °C
• PSA: 82.50000
• LogP: 1.69308

5-methyl-3-nitropyridine-2-carbonitrile Security Information

• HazardClass：IRRITANT